Cas no 4763-35-3 (2-amino-5-methoxypyrimidin-4(3H)-one)

• Product Name: 2-amino-5-methoxypyrimidin-4(3H)-one
• CAS No: 4763-35-3
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD00187898
• CID: 1020903
• PubChem ID: 3288478
• Update Time: 2025-05-28

2-amino-5-methoxypyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-methoxypyrimidin-4(1H)-one
• 2-amino-5-methoxy-1H-pyrimidin-6-one
• 4(1H)-Pyrimidinone, 2-amino-5-methoxy- (9CI)
• 4(3H)-Pyrimidinone, 2-amino-5-methoxy-
• C5H7N3O2
• 2-amino-5-methoxypyrimidin-4(3H)-one
• AKOS016005854
• EN300-95555
• MFCD09027685
• 4763-35-3
• DTXSID40391085
• 2-amino-5-methoxypyrimidin-4-ol
• F2147-1590
• AKOS006274171
• DA-42360
• AKOS015954724
• 4(1H)-pyrimidinone,2-amino-5-methoxy-
• SB57315
• GS-6287
• 2-Amino-5-methoxy-4-pyrimidinol
• 2-amino-5-methoxy-1,4-dihydropyrimidin-4-one
• SCHEMBL12986327
• CS-0045743
• A923538

• MDL： MFCD00187898
• Inchi： 1S/C5H7N3O2/c1-10-3-2-7-5(6)8-4(3)9/h2H,1H3,(H3,6,7,8,9)
• InChI Key： QWQSXGCANXFBCW-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(N)NC1=O

Computed Properties

• Exact Mass: 141.053826475g/mol
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 76.7Ų

2-amino-5-methoxypyrimidin-4(3H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-amino-5-methoxypyrimidin-4(3H)-one

Recent Advances in the Study of 2-amino-5-methoxypyrimidin-4(3H)-one (CAS: 4763-35-3) in Chemical Biology and Pharmaceutical Research

The compound 2-amino-5-methoxypyrimidin-4(3H)-one (CAS: 4763-35-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its pyrimidine core with amino and methoxy functional groups, has been the subject of numerous studies aimed at exploring its biological activities and synthetic utility. Recent advancements in synthetic methodologies and biological evaluations have shed light on the promising role of this compound in drug discovery and development.

One of the key areas of interest is the compound's potential as a building block for the synthesis of novel nucleoside analogs. Researchers have demonstrated that 2-amino-5-methoxypyrimidin-4(3H)-one can serve as a versatile precursor for the development of antiviral and anticancer agents. Its structural similarity to natural pyrimidine bases allows for its incorporation into nucleic acid analogs, which can interfere with viral replication or cancer cell proliferation. Recent studies have focused on optimizing the synthetic routes to this compound, with particular emphasis on improving yield and purity while reducing environmental impact.

In the realm of medicinal chemistry, several research groups have investigated the structure-activity relationships (SAR) of derivatives based on 2-amino-5-methoxypyrimidin-4(3H)-one. These studies have revealed that modifications at various positions of the pyrimidine ring can significantly alter the compound's biological properties. For instance, recent publications have shown that certain N-substituted derivatives exhibit enhanced inhibitory activity against specific kinase targets involved in inflammatory pathways. This finding opens new avenues for the development of targeted therapies for autoimmune diseases.

From a mechanistic perspective, cutting-edge research has employed computational modeling and X-ray crystallography to elucidate the molecular interactions between 2-amino-5-methoxypyrimidin-4(3H)-one derivatives and their biological targets. These structural biology approaches have provided valuable insights into the binding modes and pharmacophore features essential for biological activity. Such information is crucial for the rational design of more potent and selective drug candidates based on this scaffold.

The pharmaceutical industry has shown growing interest in this compound, with several patents filed in recent years covering its synthetic methods and therapeutic applications. Industry reports indicate that 2-amino-5-methoxypyrimidin-4(3H)-one derivatives are being evaluated in preclinical studies for various indications, including viral infections and metabolic disorders. The compound's favorable physicochemical properties, such as good solubility and stability, contribute to its attractiveness as a drug development starting point.

Looking forward, researchers anticipate that further exploration of 2-amino-5-methoxypyrimidin-4(3H)-one chemistry will yield additional therapeutic candidates with improved efficacy and safety profiles. Ongoing studies are investigating its potential in combination therapies and as part of targeted drug delivery systems. The compound's versatility and the growing body of knowledge surrounding its biological activities position it as an important focus area in contemporary pharmaceutical research.